Cas no 77972-92-0 (Pyrrolidine, 2-(3-fluorophenyl)-1-methyl-)

• Product Name: Pyrrolidine, 2-(3-fluorophenyl)-1-methyl-
• CAS No: 77972-92-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 1789993
• PubChem ID: 12654275
• Update Time: 2025-11-02

Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(3-fluorophenyl)-1-methyl-
• CHEMBL442779
• 2-(3-fluorophenyl)-1-methylpyrrolidine
• 1-Methyl-2-(3-fluorophenyl)pyrrolidine
• (1R)-1beta-Methyl-2-(3-fluorophenyl)pyrrolidine
• N13837
• 77972-92-0
• SCHEMBL4292933

• Inchi： 1S/C11H14FN/c1-13-7-3-6-11(13)9-4-2-5-10(12)8-9/h2,4-5,8,11H,3,6-7H2,1H3
• InChI Key： KMMXYNMBHZUXKZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCCN1C

Computed Properties

• Exact Mass: 179.11112
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Pyrrolidine, 2-(3-fluorophenyl)-1-methyl-

Comprehensive Guide to Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- (CAS 77972-92-0): Properties, Applications, and Market Insights

Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- (CAS 77972-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated pyrrolidine derivative is known for its unique structural features, which make it valuable in various synthetic applications. The presence of a 3-fluorophenyl group and a methyl substitution on the pyrrolidine ring enhances its reactivity and potential utility in drug discovery.

The compound's molecular formula is C₁₁H₁₄FN, and it exhibits a molecular weight of 179.24 g/mol. Its chemical structure combines the rigidity of the aromatic ring with the flexibility of the pyrrolidine moiety, offering a balance that is often sought after in medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) targeting agents.

One of the most discussed applications of Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- is its role in the synthesis of novel pharmaceutical intermediates. The fluorine atom's electronegativity and the compound's overall lipophilicity make it a candidate for improving drug bioavailability. Recent studies have explored its incorporation into dopamine receptor modulators, which are critical in treating neurological disorders such as Parkinson's disease and schizophrenia.

In the context of current drug discovery trends, fluorinated compounds like Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- are highly sought after due to their ability to enhance metabolic stability and binding affinity. The fluorine effect is a hot topic in medicinal chemistry, as it can significantly alter a molecule's pharmacokinetic properties. This has led to increased demand for such compounds in high-throughput screening libraries.

The synthetic routes to Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- typically involve palladium-catalyzed coupling reactions or reductive amination strategies. These methods are favored for their efficiency and scalability, making the compound accessible for both research and potential industrial applications. Recent advancements in flow chemistry have further optimized its production, reducing costs and environmental impact.

From a market perspective, the demand for fluorinated pyrrolidine derivatives is on the rise, driven by the growing pharmaceutical sector and increased investment in CNS drug development. The compound's CAS 77972-92-0 is frequently searched in chemical databases, reflecting its relevance in current research. Suppliers and manufacturers are expanding their portfolios to include such specialized building blocks to meet researcher needs.

Quality control of Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- is crucial, with analytical techniques like HPLC and NMR spectroscopy being standard for purity verification. The compound typically appears as a clear to pale yellow liquid, with storage recommendations emphasizing protection from light and moisture to maintain stability. Proper handling procedures ensure its longevity and performance in experimental settings.

In conclusion, Pyrrolidine, 2-(3-fluorophenyl)-1-methyl- (CAS 77972-92-0) represents an important chemical intermediate with broad potential in pharmaceutical applications. Its unique structural attributes align with modern drug design principles, making it a compound of interest for researchers worldwide. As the field of fluorinated pharmaceuticals continues to grow, this pyrrolidine derivative is poised to play a significant role in future therapeutic developments.